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Compound of Interest

Compound Name: Direct Blue 71

CAS No.: 75627-20-2

Cat. No.: B15556493

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Direct Blue 71, a tri-azo dye widely

utilized in research and various industrial applications. This document consolidates key

information on its synonyms, chemical and physical properties, and detailed experimental

protocols for its use in protein analysis. While the primary application of Direct Blue 71 in a

research context is as a stain, this guide also addresses its toxicological profile, a critical

consideration for laboratory and development settings.

Synonyms and Alternative Names
Direct Blue 71 is known by a multitude of names across different suppliers and publications. A

comprehensive list of these synonyms is provided below to aid in literature searches and

material sourcing.

C.I. Direct Blue 71[1]

Sirius Supra Blue BRR[1]
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Solophenyl Blue GL

Direct Fast Blue B2RL[2]

Direct Navy Blue L-3RB[2]

Direct Fast Blue B2R[2]

Sirius Blue S-BRR[2]

Solantine Blue FF[3]

Sirius Light Blue BRR[3][4]

Amanil Supra Blue BRR

Atlantic Supra Blue BRR

Benzo Supra Blue BRR

Chrome Leather Blue BRR

Diamine Supra Blue BRR

Diphenyl Supra Blue BRR

Nippon Supra Blue BRR

Tetramine Supra Blue BRR

C.I. 34140[3][4]

CAS Number: 4399-55-7[1][3][4]

Quantitative Data
The key chemical and physical properties of Direct Blue 71 are summarized in the table below

for easy reference and comparison.
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Property Value References

Molecular Formula C₄₀H₂₃N₇Na₄O₁₃S₄ [3]

Molecular Weight 1029.87 g/mol [2][3]

CAS Number 4399-55-7 [1][3][4]

Colour Index Number 34140 [3][4]

Appearance Dark blue to black powder [5]

Solubility in Water Soluble [6]

λmax 594 nm

Experimental Protocols
The most well-documented scientific application of Direct Blue 71 is for the staining of proteins

on blotting membranes, such as nitrocellulose (NC) and polyvinylidene difluoride (PVDF). It

serves as a sensitive and reversible total protein stain, often used as a loading control in

Western blotting experiments.

Staining of Proteins on Blotting Membranes
This protocol is adapted from the widely cited method by Hong et al. (2000).[7][8][9]

Materials:

Staining Solution: 0.1% (w/v) Direct Blue 71 in 40% (v/v) ethanol and 10% (v/v) acetic acid.

Destaining Solution: 40% (v/v) ethanol and 10% (v/v) acetic acid.

Final Wash Solution: Distilled water.

Blotting membrane (NC or PVDF) with transferred proteins.

Procedure:

Post-Transfer Wash: After protein transfer, briefly wash the membrane in distilled water.
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Staining: Immerse the membrane in the Staining Solution for 1-5 minutes at room

temperature with gentle agitation.

Destaining: Transfer the membrane to the Destaining Solution and agitate for 2-5 minutes, or

until the background is clear and protein bands are distinct.

Final Wash: Wash the membrane with distilled water to remove excess destaining solution.

Imaging: The membrane can be imaged while wet or after air-drying. Protein bands will

appear as blue-violet.

Reversibility: The staining is reversible, allowing for subsequent immunodetection. To erase the

stain, wash the membrane in a solution of 0.1 M NaOH in 50% ethanol for 5-10 minutes,

followed by several washes in distilled water.

Histological Staining and In Situ Proteome Analysis
While Direct Blue 71 is mentioned for use in histology and for staining tissue sections on

PVDF membranes for in situ proteome analysis, detailed, standardized protocols for these

specific applications are not readily available in peer-reviewed literature. Researchers wishing

to employ Direct Blue 71 for these purposes may need to adapt the protein staining protocol

for membranes, with optimization of incubation times, and staining and destaining solution

concentrations. General histological staining protocols for direct dyes can be used as a starting

point.[10]

Signaling Pathways and Biological Activity
Currently, there is no scientific evidence to suggest that Direct Blue 71 directly participates in

or modulates specific cellular signaling pathways. Its primary role in a biological research

context is as a staining reagent due to its ability to bind to proteins.

The biological activity of concern for Direct Blue 71 is its potential toxicity. As a tri-azo dye, it

can be metabolized to aromatic amines, some of which are known or suspected carcinogens.

This metabolic cleavage can be carried out by intestinal microbiota and liver enzymes.[3]

Therefore, appropriate safety precautions should be taken when handling the compound.

Mandatory Visualizations
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Experimental Workflow for Protein Staining on Blotting
Membranes

Preparation Staining Protocol Analysis Optional

Protein Transfer Wash in dH2OMembrane Stain (1-5 min) Destain (2-5 min) Final Wash in dH2O Imaging Erase StainReversible Immunodetection

Click to download full resolution via product page

Caption: Experimental workflow for staining proteins on blotting membranes with Direct Blue
71.

Signaling Pathway Diagram
As extensive literature searches did not yield any information on specific signaling pathways

directly involving Direct Blue 71, a corresponding diagram cannot be provided. The primary

role of this compound in a research setting is as an ex vivo staining agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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